Cas no 935553-85-8 (5-(4-tert-Butylphenyl)-1h-1,2,4-triazole-3-acetic acid)

• Product Name: 5-(4-tert-Butylphenyl)-1h-1,2,4-triazole-3-acetic acid
• CAS No: 935553-85-8
• MF: C₁₄H₁₉N₃O₃
• MW: 277.318963289261
• CID: 823980
• PubChem ID: 118989254
• Update Time: 2025-04-19

5-(4-tert-Butylphenyl)-1h-1,2,4-triazole-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-tert-Butylphenyl)-1h-1,2,4-triazole-3-acetic acid
• {5-[4-(2-Methyl-2-propanyl)phenyl]-1H-1,2,4-triazol-3-yl}acetic acid hydrate (1:1)
• 935553-85-8
• 2-(5-(4-(tert-Butyl)phenyl)-1H-1,2,4-triazol-3-yl)acetic acid hydrate
• DTXSID101335417

• Inchi： 1S/C14H17N3O2.H2O/c1-14(2,3)10-6-4-9(5-7-10)13-15-11(16-17-13)8-12(18)19;/h4-7H,8H2,1-3H3,(H,18,19)(H,15,16,17);1H2
• InChI Key： FDNJZEZCGYCWFY-UHFFFAOYSA-N
• SMILES： OC(CC1NN=C(C2C=CC(=CC=2)C(C)(C)C)N=1)=O.O

Computed Properties

• Exact Mass: 277.14264148g/mol
• Monoisotopic Mass: 277.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.9Ų